Cas no 60713-54-4 (1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester)

1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester structure
60713-54-4 structure
Product Name:1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
CAS No:60713-54-4
MF:C12H9ClO4S
MW:284.715461492538
CID:1621827
PubChem ID:21321991
Update Time:2025-04-21

1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
    • 60713-54-4
    • methyl 2-chlorosulfonylnaphthalene-1-carboxylate
    • SCHEMBL11505932
    • methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
    • EN300-7440578
    • methyl 2-(chlorosulfonyl)naphthalene-1-carboxylate
    • Inchi: 1S/C12H9ClO4S/c1-17-12(14)11-9-5-3-2-4-8(9)6-7-10(11)18(13,15)16/h2-7H,1H3
    • InChI Key: UVDCQQQGPORSQT-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=C2C=CC=CC2=C1C(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 283.99107
  • Monoisotopic Mass: 283.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44

1-Naphthalenecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P028J8Q-50mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
50mg
$487.00 2024-04-22
1PlusChem
1P028J8Q-100mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
100mg
$699.00 2024-04-22
1PlusChem
1P028J8Q-250mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
250mg
$971.00 2024-04-22
1PlusChem
1P028J8Q-500mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
500mg
$1494.00 2024-04-22
1PlusChem
1P028J8Q-1g
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
1g
$1898.00 2024-04-22
1PlusChem
1P028J8Q-2.5g
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
2.5g
$3662.00 2024-04-22
1PlusChem
1P028J8Q-5g
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
5g
$5388.00 2024-04-22
1PlusChem
1P028J8Q-10g
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
10g
$7960.00 2024-04-22
Aaron
AR028JH2-50mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
50mg
$498.00 2023-12-15
Aaron
AR028JH2-100mg
methyl2-(chlorosulfonyl)naphthalene-1-carboxylate
60713-54-4 95%
100mg
$734.00 2023-12-15
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd